Cas no 2138216-42-7 (Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl)-)

• Product Name: Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl)-
• CAS No: 2138216-42-7
• MF: C₁₀H₅F₄NS
• MW: 247.212014913559
• CID: 5269411
• Update Time: 2025-07-19

Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl)-

• Inchi： 1S/C10H5F4NS/c11-9-7(10(12,13)14)4-6(5-15-9)8-2-1-3-16-8/h1-5H
• InChI Key： XKANFTXDJXUFIN-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(C2SC=CC=2)C=C1C(F)(F)F

Additional information on Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl)-

Introduction to Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) (CAS No. 2138216-42-7)

Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) (CAS No. 2138216-42-7) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its pyridine core, which is substituted with a fluorine atom at the 2-position, a thienyl group at the 5-position, and a trifluoromethyl group at the 3-position. These substitutions confer distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) can be represented as C₁₀H₆F₄NOS. The presence of the trifluoromethyl group imparts significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The thienyl group, on the other hand, introduces aromaticity and can participate in various π-electron interactions. The fluorine atom further modulates the electronic properties of the pyridine ring, making this compound highly versatile in synthetic chemistry.

In the context of pharmaceutical research, Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of small molecules targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use in the development of inhibitors for specific kinases involved in cancer progression. The unique combination of functional groups in this compound allows for fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

Beyond pharmaceutical applications, Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) has also found utility in materials science. Its ability to form stable complexes with various metals makes it a valuable ligand in coordination chemistry. Research published in Advanced Materials has demonstrated its use in the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic activity and gas storage capabilities. The trifluoromethyl group enhances the hydrophobicity of these materials, which is beneficial for applications requiring high stability under various environmental conditions.

The synthesis of Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and cross-coupling reactions such as Suzuki-Miyaura coupling. Recent advancements in green chemistry have led to more sustainable methods for its production, reducing environmental impact while maintaining high efficiency.

In terms of safety and handling, it is important to note that while Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential for forming reactive intermediates during synthesis. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are essential when working with this compound.

The future outlook for Pyridine, 2-fluoro-5-(2-thienyl)-3-(trifluoromethyl) is promising. Ongoing research continues to uncover new applications and improve synthetic methods. As our understanding of its chemical properties deepens, it is likely that this compound will play an increasingly important role in both academic research and industrial processes. Its unique combination of functional groups makes it a versatile tool for chemists working across a wide range of disciplines.